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Compound of Interest

Compound Name: Europium;chloride

CAS No.: 37346-48-8

Cat. No.: B15927364

Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of laboratory chemicals is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Europium chloride, ensuring adherence to

best practices in laboratory safety and chemical handling. While Europium chloride is not

classified as a hazardous substance under GHS (Globally Harmonized System of Classification

and Labelling of Chemicals), responsible disposal is crucial to maintain a safe laboratory

environment and comply with institutional and regulatory standards.[1][2][3]

Key Safety and Handling Information
Before proceeding with disposal, it is essential to handle Europium chloride with appropriate

care. Always consult the Safety Data Sheet (SDS) for the specific formulation in use.

Personal Protective Equipment (PPE): Wear safety glasses with side shields, chemical-

resistant gloves, and a lab coat.[4][5] If there is a risk of dust formation, use a NIOSH-

approved respirator.[4][5]

Handling: Avoid generating dust.[4][6] Use in a well-ventilated area or under a fume hood.[5]

Avoid contact with skin and eyes.[4] After handling, wash hands thoroughly.[4][7]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15927364#bc-rfq
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehs.oregonstate.edu/hmgnonhaz
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15927364?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for Europium (III) chloride hexahydrate,

the common form of this compound.

Property Value

Chemical Formula EuCl₃ · 6H₂O

Molecular Weight 366.41 g/mol

Appearance White to off-white crystalline solid or powder

Melting Point 632°C (decomposes) (anhydrous)

Solubility Soluble in water

Hazard Classification Not classified as a hazardous substance

Data sourced from various Safety Data Sheets.

Step-by-Step Disposal Protocol
This protocol outlines the procedure for the disposal of solid Europium chloride waste.

Objective: To safely and compliantly dispose of solid Europium chloride.

Materials:

Appropriate Personal Protective Equipment (PPE) as specified above.

Waste container: A clean, dry, and sealable container compatible with the chemical (e.g., a

high-density polyethylene - HDPE - bottle or drum).

Scoop or shovel for transferring the solid.

Waste label.
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Access to the facility's waste management guidelines and designated waste collection area.

Procedure:

Waste Characterization:

Confirm that the waste is solely Europium chloride and is not mixed with any hazardous

substances. If the Europium chloride is contaminated with a hazardous chemical, it must

be disposed of as hazardous waste according to the contaminant's disposal requirements.

Personal Protective Equipment (PPE) Adherence:

Before handling the waste, don all required PPE: safety glasses, gloves, and a lab coat.

Waste Collection:

Carefully sweep up the solid Europium chloride, minimizing dust generation.[3][4]

Transfer the collected solid into a designated, clean, and dry waste container.[3][4] Do not

use containers that previously held incompatible chemicals.

Ensure the container is not overfilled.

Container Sealing and Labeling:

Securely close the container to prevent any spillage.[4]

Label the container clearly. The label should include:

The words "Non-Hazardous Waste".

The chemical name: "Europium Chloride".

The approximate quantity.

The date of accumulation.

The name of the generating laboratory or researcher.
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Temporary Storage:

Store the sealed and labeled waste container in a designated waste accumulation area

within the laboratory.

This area should be away from incompatible materials and general laboratory traffic.

Final Disposal:

Consult your institution's Environmental Health and Safety (EHS) office or equivalent

department for specific procedures on the disposal of non-hazardous chemical waste.

Transport the container to the designated central collection point for non-hazardous solid

waste as instructed by your institution.

Alternatively, arrange for a pickup by your institution's waste management service.

Decontamination:

Clean any equipment used for the transfer (e.g., scoop, shovel) with soap and water.

Dispose of any contaminated disposable materials (e.g., paper towels) in the regular trash,

unless they are grossly contaminated, in which case they should be placed in the non-

hazardous waste container.

Remove and dispose of gloves in accordance with laboratory procedures, and wash

hands thoroughly.[4][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Europium chloride.
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Caption: Workflow for the disposal of Europium chloride.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Europium chloride, contributing to a secure and environmentally responsible

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for Europium Chloride: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15927364/docs#proper-disposal-procedures-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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